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For Researchers, Scientists, and Drug Development Professionals

Introduction

Rhenium(V) chloride, with the CAS number 13596-35-5, is an inorganic compound of
significant interest in various fields of chemical research, including catalysis and materials
science. This technical guide provides an in-depth overview of the core properties, synthesis,
handling, and applications of Rhenium(V) chloride, with a focus on detailed experimental
protocols and data presentation for the scientific community.

Core Properties of Rhenium(V) Chloride

Rhenium(V) chloride is a red-brown, crystalline solid that is highly sensitive to air and
moisture.[1] In the solid state, it exists as a dimer with the formula Re2Clio.[1][2] This dimeric
structure features two rhenium atoms bridged by two chloride ligands, with each rhenium atom
having an octahedral coordination geometry.[2]

Physicochemical Data

The key physical and chemical properties of Rhenium(V) chloride are summarized in the table
below for easy reference.
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CAS Number

13596-35-5

[2]

Molecular Formula

ReCls (monomer), RezClio

(dimer)

[1](2]

Molecular Weight 363.47 g/mol (monomer) [2]
Appearance Red-brown crystalline solid [1]
Density 4.9 g/cm3 [2]
Melting Point 220 °C (428 °F; 493 K) [2]
Boiling Point Not applicable (decomposes)

Solubility in Water

Reacts to release HCI gas

[1]

Crystal Structure

Monoclinic

[2]

Magnetic Susceptibility (x)

+1225.0 x 10-¢ cm3/mol

[2]

Structural Information

The dimeric structure of Rhenium(V) chloride, RezCl1o, is a key feature influencing its

reactivity. The molecule consists of two ReCls octahedra sharing an edge. The bridging

chloride ligands connect the two rhenium centers.[2]

Caption: Dimeric structure of Rhenium(V) chloride (Rez2Clio).

Experimental Protocols

Detailed and reliable experimental procedures are crucial for the successful synthesis and

application of Rhenium(V) chloride.

Synthesis of Rhenium(V) Chloride

Rhenium(V) chloride is typically prepared by the direct chlorination of rhenium metal at

elevated temperatures.[1][2]

Experimental Workflow: Synthesis and Purification
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Caption: Workflow for the synthesis and purification of Re(V) chloride.
Detailed Synthesis Protocol:

o Apparatus: A quartz tube reactor placed inside a tube furnace is required. One end of the
tube is connected to a source of dry chlorine gas, and the other end leads to a collection
flask followed by a trap to neutralize unreacted chlorine.

e Procedure:

o Place a known quantity of rhenium metal powder in a quartz boat inside the center of the
quartz tube reactor.

o Purge the system with an inert gas (e.g., argon) to remove air and moisture.
o Heat the furnace to a temperature between 500 °C and 900 °C.[1][2]

o Once the desired temperature is reached, introduce a slow stream of dry chlorine gas over
the rhenium metal.

o The volatile Rhenium(V) chloride will form and be carried by the gas stream towards the
cooler end of the reactor, where it will deposit as dark red-brown crystals.

o Continue the reaction until all the rhenium metal has reacted.
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o After the reaction is complete, stop the chlorine flow and cool the reactor to room
temperature under a flow of inert gas.

o The crude Rhenium(V) chloride can then be collected from the cooler parts of the tube in
an inert atmosphere.

Purification by Vacuum Sublimation

The crude Rhenium(V) chloride can be purified by vacuum sublimation to remove any non-
volatile impurities.[2]

Detailed Purification Protocol:
o Apparatus: A standard vacuum sublimation apparatus with a cold finger is used.
e Procedure:

o In an inert atmosphere (e.g., a glovebox), transfer the crude Rhenium(V) chloride to the
bottom of the sublimation apparatus.

o Assemble the apparatus and connect it to a high-vacuum line.
o Evacuate the apparatus to a pressure of approximately 10~3 to 10> torr.
o Begin cooling the cold finger with a suitable coolant (e.g., circulating cold water).

o Gently heat the bottom of the sublimation apparatus using a heating mantle or oil bath to a
temperature of 120-150 °C.

o The Rhenium(V) chloride will sublime and deposit as pure crystals on the cold finger.

o Once the sublimation is complete, turn off the heat and allow the apparatus to cool to room
temperature under vacuum.

o Vent the apparatus with an inert gas before collecting the purified crystals in an inert
atmosphere.

Reactivity and Applications
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Rhenium(V) chloride is a reactive compound that serves as a valuable starting material in
inorganic and organometallic synthesis. It is particularly known for its historical significance in
the development of olefin metathesis catalysts.[2]

Reactions with Organic Substrates

Rhenium(V) chloride reacts with a variety of organic molecules, often leading to the formation
of organorhenium complexes. For example, it reacts with triphenylphosphine in different
solvents to yield various rhenium complexes.

Catalytic Applications: Olefin Metathesis

While modern olefin metathesis catalysis is dominated by well-defined ruthenium and
molybdenum complexes, early studies demonstrated the catalytic activity of systems derived
from Rhenium(V) chloride. These systems typically involve the use of a co-catalyst.

Logical Relationship: Activation for Catalysis

m\ Active Rhenium ‘
IS Carbene Species EES:ELNAGOdL
Co-catalyst

(e.g., Alkylaluminum) | »| Metathesis Products
Olefin Substrate

Click to download full resolution via product page

Caption: Activation of Re(V) chloride for olefin metathesis.

Safety and Handling

Rhenium(V) chloride is a hazardous substance and must be handled with appropriate safety
precautions.

Safety Data Summary
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Hazard Statement Precautionary Statement
H314: Causes severe skin burns and eye P280: Wear protective gloves/protective
damage. clothing/eye protection/face protection.

P261: Avoid breathing

H335: May cause respiratory irritation. )
dust/fume/gas/mist/vapors/spray.

P231 + P232: Handle under inert gas. Protect

Reacts violently with water. )
from moisture.

Handling and Storage:

Due to its high sensitivity to air and moisture, Rhenium(V) chloride must be handled and
stored under a dry, inert atmosphere (e.g., argon or nitrogen) in a glovebox or using Schlenk
techniques. It should be stored in a tightly sealed container in a cool, dry place.

Conclusion

Rhenium(V) chloride is a fundamentally important rhenium halide that serves as a key
precursor in the synthesis of other rhenium compounds and has played a role in the history of
catalysis. A thorough understanding of its properties, combined with meticulous adherence to
detailed experimental protocols for its synthesis, purification, and handling, is essential for its
safe and effective use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b078131#rhenium-v-chloride-cas-number-13596-35-5-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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